Cas no 13432-25-2 (2,4-Dimethylhexan-3-ol)

• Product Name: 2,4-Dimethylhexan-3-ol
• CAS No: 13432-25-2
• MF: C₈H₁₈O
• MW: 130.227922916412
• CID: 172155
• PubChem ID: 98257
• Update Time: 2025-04-19

2,4-Dimethylhexan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethylhexan-3-ol
• 2 4-DIMETHYL-3-HEXANOL
• 3-Hexanol,2,4-dimethyl-
• 2,4-dimethyl-hexan-3-ol
• 3-Hexanol,2,4-dimethyl
• isopropyl-sec-butyl-carbinol
• Isopropyl-sek.-butyl-carbinol
• NSC-93914
• 3-Hexanol, 2,4-dimethyl-
• EINECS 236-554-7
• UCRQJBCLZKHOGX-UHFFFAOYSA-N
• NS00054342
• FT-0636890
• NSC 93914
• 13432-25-2
• SCHEMBL2743778
• AKOS013028748
• DTXSID20880705
• 2,4-Dimethyl-3-hexanol
• NSC93914

• Inchi： 1S/C8H18O/c1-5-7(4)8(9)6(2)3/h6-9H,5H2,1-4H3
• InChI Key： UCRQJBCLZKHOGX-UHFFFAOYSA-N
• SMILES： OC(C(C)C)C(C)CC

Computed Properties

• Exact Mass: 130.13600
• Monoisotopic Mass: 130.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 69
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8414 (estimate)
• Melting Point: -61.15°C (estimate)
• Boiling Point: 161.05°C
• Refractive Index: 1.4290
• PSA: 20.23000
• LogP: 2.04940